Cas no 2680776-04-7 (benzyl N-{5-(hydroxymethyl)-2-oxabicyclo3.1.1heptan-1-ylmethyl}carbamate)

• Product Name: benzyl N-{5-(hydroxymethyl)-2-oxabicyclo3.1.1heptan-1-ylmethyl}carbamate
• CAS No: 2680776-04-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5635026
• PubChem ID: 165922726
• Update Time: 2025-06-08

benzyl N-{5-(hydroxymethyl)-2-oxabicyclo3.1.1heptan-1-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-yl]methyl}carbamate
• EN300-28288473
• 2680776-04-7
• benzyl N-{5-(hydroxymethyl)-2-oxabicyclo3.1.1heptan-1-ylmethyl}carbamate

• Inchi： 1S/C16H21NO4/c18-12-15-6-7-21-16(9-15,10-15)11-17-14(19)20-8-13-4-2-1-3-5-13/h1-5,18H,6-12H2,(H,17,19)
• InChI Key： FRBTWTIZSDKNPL-UHFFFAOYSA-N
• SMILES： O1CCC2(CO)CC1(CNC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-{5-(hydroxymethyl)-2-oxabicyclo3.1.1heptan-1-ylmethyl}carbamate

Professional Introduction to Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate (CAS No. 2680776-04-7)

Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate, with the CAS number 2680776-04-7, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various applications.

The molecular structure of Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate is characterized by a bicyclic framework, specifically a bicyclo[3.1.1]heptane moiety, which is appended with a hydroxymethyl group and a carbamate functionality. This intricate arrangement contributes to its distinct chemical behavior and potential biological activity.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural products or designed to mimic their structural features. The bicyclo[3.1.1]heptane core is a motif that is frequently encountered in bioactive natural products, and its incorporation into synthetic molecules can lead to compounds with enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate is its potential as a building block for the synthesis of more complex molecules. The presence of both hydroxymethyl and carbamate groups provides multiple sites for functionalization, allowing chemists to tailor the properties of the compound for specific applications.

Recent studies have highlighted the importance of hydroxymethyl-containing compounds in medicinal chemistry due to their ability to form hydrogen bonds and participate in various biochemical interactions. The hydroxymethyl group in Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate can be particularly useful in designing molecules that interact with biological targets such as enzymes and receptors.

The carbamate functionality, on the other hand, is known for its versatility in drug design. It can serve as a pharmacophore, contributing to the binding affinity and selectivity of drug candidates. Additionally, carbamates are often used in the development of prodrugs, where they can be hydrolyzed to release active pharmacological agents.

In the context of current research trends, there is increasing emphasis on the development of sustainable and environmentally friendly synthetic methods. The synthesis of Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate presents an opportunity to explore such methodologies, potentially leading to greener alternatives that minimize waste and reduce environmental impact.

The compound's potential biological activity has also been a subject of interest for researchers exploring new therapeutic agents. While specific biological assays have not yet been conducted on this compound, its structural features suggest that it may exhibit properties similar to those of known bioactive molecules derived from related scaffolds.

The synthesis of complex molecules like Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, may be employed to achieve these goals efficiently.

In conclusion, Benzyl N-{5-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptan-1-ylmethyl}carbamate (CAS No. 2680776-04-7) represents a promising candidate for further investigation in both academic and industrial settings. Its unique structural features and potential biological activity make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents.